Cas no 1041006-73-8 ((2R)-3-(4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: (2R)-3-(4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1041006-73-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6287664
• PubChem ID: 24796114
• Update Time: 2025-05-24

(2R)-3-(4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506537
• (2R)-3-(4-methoxyphenyl)-2-methylpropan-1-ol
• 1041006-73-8

• Inchi： 1S/C11H16O2/c1-9(8-12)7-10-3-5-11(13-2)6-4-10/h3-6,9,12H,7-8H2,1-2H3/t9-/m1/s1
• InChI Key： ZCPSKKFTJPQADI-SECBINFHSA-N
• SMILES： OC[C@H](C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-3-(4-methoxyphenyl)-2-methylpropan-1-ol

Introduction to (2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol (CAS No. 1041006-73-8)

Introduction

(2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol is a chiral organic compound with the CAS registry number 1041006-73-8. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a propanol backbone with a methyl group at the second carbon and a 4-methoxyphenyl group attached to the third carbon, making it a versatile building block for various chemical reactions.

Structural Features and Synthesis

The structure of (2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol is characterized by its chiral center at the second carbon atom, which imparts optical activity to the molecule. The presence of the methoxy group on the phenyl ring introduces electron-donating effects, influencing the compound's reactivity and solubility properties. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereo-selective processes. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, making it more accessible for research and industrial applications.

Applications in Pharmacology and Drug Discovery

Due to its chiral nature and functional groups, (2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol has found applications in drug discovery and development. It serves as a valuable intermediate in the synthesis of bioactive compounds, including potential pharmaceutical agents targeting various diseases. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for further exploration in therapeutic interventions.

Chemical Reactivity and Industrial Uses

The reactivity of (2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol is influenced by its hydroxyl group and aromatic substituents. It can undergo various chemical transformations, such as oxidation, esterification, and alkylation, making it a versatile precursor in organic synthesis. In industrial settings, this compound is utilized in the production of specialty chemicals, fragrances, and fine chemicals due to its unique aromatic profile and stereochemical properties.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol is crucial for sustainable practices. Recent research has focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption.

Conclusion

(2R)-3-(4-Methoxyphenyl)-2-Methylpropan-1-ol (CAS No. 1041006-73-8) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and stereochemical properties make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovations.